Cas no 445026-29-9 (3-Ethoxy-4-fluorobenzoic acid)

• Product Name: 3-Ethoxy-4-fluorobenzoic acid
• CAS No: 445026-29-9
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD18375410
• CID: 4786217
• PubChem ID: 54775340
• Update Time: 2026-02-27

3-Ethoxy-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-fluorobenzoic acid
• 3-Ethoxy-4-fluorobenzoic acid

• MDL： MFCD18375410
• Inchi： 1S/C9H9FO3/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： PBSYMJHUGMYAIJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1OCC

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on 3-Ethoxy-4-fluorobenzoic acid

3-Ethoxy-4-fluorobenzoic Acid: A Comprehensive Overview

3-Ethoxy-4-fluorobenzoic acid, with the CAS number 445026-29-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also referred to as Ethoxyfluorobenzoic acid, belongs to the family of aromatic carboxylic acids and is characterized by its unique substitution pattern on the benzene ring. The presence of an ethoxy group at the 3-position and a fluorine atom at the 4-position imparts distinctive chemical and physical properties, making it a valuable molecule in various applications.

Recent studies have highlighted the potential of 3-Ethoxy-4-fluorobenzoic acid in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, leveraging its ability to undergo various chemical transformations. For instance, its carboxylic acid group can be easily converted into esters or amides, enabling the creation of derivatives with enhanced pharmacokinetic profiles. This flexibility has made it a cornerstone in medicinal chemistry research.

The synthesis of 3-Ethoxy-4-fluorobenzoic acid typically involves multi-step reactions, often starting from fluorobenzene derivatives. Modern methodologies have focused on optimizing these processes to improve yield and purity. For example, recent advancements in catalytic asymmetric synthesis have allowed for the enantioselective preparation of this compound, which is crucial for applications in chiral drug development.

In terms of physical properties, 3-Ethoxy-4-fluorobenzoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

The application of 3-Ethoxy-4-fluorobenzoic acid extends beyond pharmaceuticals. It has been employed as an intermediate in the synthesis of agrochemicals, where its ability to modulate biological activity is highly valued. Additionally, recent research has explored its potential in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

In conclusion, 3-Ethoxy-4-fluorobenzoic acid, with its unique chemical structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by ongoing innovations in synthetic methodologies and an increasing understanding of its biological interactions. As research progresses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.